1-(2-methoxypyridine-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(2-methoxypyridine-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C16H18N4O3S/c1-23-14-12(3-2-6-17-14)15(22)20-8-4-11(5-9-20)13(21)19-16-18-7-10-24-16/h2-3,6-7,10-11H,4-5,8-9H2,1H3,(H,18,19,21)
• InChI Key: YLJIJAKYTDPEFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)C(=O)N2CCC(CC2)C(=O)NC3=NC=CS3
• Molecular Formula: C16H18N4O3S
• Molecular Weight: 346.4 g/mol
• CAS No.: 1219914-62-1

Description

1-(2-Methoxypyridine-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide is a synthetic small molecule of significant interest in medicinal chemistry and drug discovery research. This compound features a complex architecture that incorporates multiple pharmacophores known to confer bioactive properties, including a 2-methoxypyridine moiety , a piperidine ring, and a 1,3-thiazol-2-yl group . The strategic integration of these fragments suggests potential for diverse biological activity. The 1,3-thiazole ring is a privileged scaffold in medicinal chemistry, frequently found in compounds with documented antibacterial and anti-inflammatory properties . Furthermore, molecules containing a similar N-(1,3-thiazol-2-yl)carboxamide structure have been identified in scientific databases as modulators of human methionine aminopeptidase 1 (MetAP1) , an enzyme target relevant for cell cycle progression and cancer research. The 2-methoxypyridine-3-carboxamide component serves as a key building block that can influence the molecule's physicochemical properties and its interaction with biological targets . Researchers can leverage this compound as a key intermediate or precursor in the synthesis of more complex molecular libraries, or as a chemical probe for investigating novel biological pathways, particularly in the development of anti-infective and anti-inflammatory agents . This product is strictly for research use only and is not intended for diagnostic or therapeutic applications.

Biological Activity

1-(2-Methoxypyridine-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide, a compound with a complex structure, has garnered attention in pharmacological research due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms, efficacy in various biological systems, and relevant case studies.

Chemical Structure and Properties

The compound's molecular formula is $C_{14}H_{14}N_{4}O_{3}S$, with a molecular weight of 318.35 g/mol. It features a piperidine ring substituted with a thiazole and methoxypyridine moiety, contributing to its unique pharmacological profile. The structural representation is as follows:

$$\text{1 2 Methoxypyridine 3 carbonyl N 1 3 thiazol 2 yl piperidine 4 carboxamide}$$

The biological activity of this compound is primarily attributed to its interaction with various molecular targets. Notably, it has been identified as a modulator of the Transient Receptor Potential Vanilloid 3 (TRPV3) channel, which is implicated in pain perception and inflammatory responses. The modulation of TRPV3 suggests potential applications in treating pain-related disorders, including neuropathic pain and inflammatory conditions .

Antimicrobial Activity

Recent studies have shown that derivatives of similar compounds exhibit significant antimicrobial properties. For instance, compounds containing thiazole and pyridine rings have demonstrated effectiveness against various bacterial strains. While specific data on the compound remains limited, the structural similarities suggest potential antimicrobial efficacy .

Anticancer Properties

Research into related compounds has indicated that modifications in the piperidine structure can enhance anticancer activity. For example, piperazine derivatives have shown promising results against several cancer cell lines, including breast and renal cancers. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation .

Case Study 1: TRPV3 Modulation

In a study investigating TRPV3 modulators, compounds similar to 1-(2-methoxypyridine-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide were tested for their ability to alleviate pain sensations in animal models. Results indicated that these compounds significantly reduced pain responses at physiological temperatures, demonstrating their potential for therapeutic use in chronic pain management .

Case Study 2: Antimicrobial Screening

A series of related thiazole-containing compounds were screened for their antimicrobial properties against pathogenic bacteria. The results showed that certain structural modifications led to enhanced inhibitory effects on bacterial growth, suggesting that further exploration of this compound's derivatives could yield effective antimicrobial agents .

Data Table: Summary of Biological Activities

Activity Type	Effect	Reference
TRPV3 Modulation	Pain relief
Antimicrobial	Inhibition of bacterial growth
Anticancer	Induction of apoptosis

Comparison with Similar Compounds

The following table and analysis highlight structural analogs, focusing on variations in substituents, molecular properties, and synthetic feasibility.

Structural Variations and Implications

Acyl Group Modifications:

• Pyridine vs. Pyridazine (BJ50134) introduces additional nitrogen atoms, enhancing polarity and hydrogen-bonding capacity . Indole-based acyl groups (27e) increase aromatic surface area, which may improve binding to hydrophobic pockets but reduce solubility .

Amide Substituent Diversity:

• Thiazol-2-yl Consistency : BJ46136 and BJ50134 retain the thiazole moiety, suggesting its importance in target engagement (e.g., kinase or protease inhibition) .
• Trifluoromethylphenyl (): The CF3 group enhances metabolic stability and lipophilicity, though it may introduce steric hindrance .

Molecular Properties and Drug-Likeness

• Molecular Weight : The target compound (387.42 g/mol) falls within Lipinski’s rule (<500 g/mol), whereas benzodioxin-containing analogs (e.g., 503.60 g/mol) may face permeability issues .

Q & A

Q. What are the standard synthetic routes for preparing 1-(2-methoxypyridine-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide?

A common approach involves multi-step coupling reactions. For example, piperidine-4-carboxamide derivatives are often synthesized via:

• Step 1 : Activation of the carboxylic acid group on the piperidine ring using coupling agents like HATU or EDCI.
• Step 2 : Amide bond formation between the activated intermediate and the 1,3-thiazol-2-amine moiety under inert conditions (e.g., N₂ atmosphere) .
• Step 3 : Subsequent coupling of the 2-methoxypyridine-3-carbonyl group to the piperidine nitrogen, typically using a palladium catalyst for cross-coupling or nucleophilic acyl substitution .
  Key characterization methods include ¹H/¹³C NMR for structural confirmation and HPLC (≥95% purity) for quality control .

Q. How is the compound characterized to confirm its structural integrity?

• Nuclear Magnetic Resonance (NMR) :
  • ¹H NMR (400 MHz, CDCl₃ or DMSO-d₆) resolves peaks for the methoxy group (~δ 3.8–4.0 ppm), thiazole protons (~δ 7.2–7.5 ppm), and piperidine carboxamide signals (~δ 2.5–3.5 ppm) .
  • ¹³C NMR confirms carbonyl carbons (e.g., ~170–175 ppm for the amide and pyridine carbonyl groups) .
• High-Resolution Mass Spectrometry (HRMS) : ESI or MALDI-TOF validates the molecular ion peak (e.g., [M+H]⁺) .
• Infrared (IR) Spectroscopy : Bands at ~1650 cm⁻¹ (amide C=O) and ~1250 cm⁻¹ (C-O of methoxy group) .

Advanced Research Questions

Q. How can computational methods optimize the synthesis of this compound?

Quantum mechanical calculations (e.g., DFT at the B3LYP/6-31G* level) model reaction pathways to identify energy barriers and transition states. For example:

• Reaction Path Search : Simulate nucleophilic attack during amide bond formation to predict regioselectivity and catalyst efficiency .
• Solvent Effects : COSMO-RS calculations optimize solvent choice (e.g., DMF vs. THF) to enhance yield .
  Experimental validation involves iterative cycles of computation-guided condition screening (e.g., temperature, catalyst loading) .

Q. What strategies resolve contradictory data in structure-activity relationship (SAR) studies?

Contradictions in SAR (e.g., conflicting bioactivity data) require:

• Orthogonal Assays : Validate target binding using SPR (surface plasmon resonance) alongside enzymatic assays .
• Crystallography : Resolve 3D conformations of the compound bound to its target (e.g., kinase or receptor) to clarify steric/electronic effects .
• Metabolite Profiling : LC-MS/MS identifies degradation products or reactive intermediates that may confound SAR interpretations .

Q. How can the compound’s metabolic stability be improved for in vivo studies?

• Isotope Labeling : Introduce ²H or ¹³C at metabolically labile sites (e.g., methoxy group) to track degradation .
• Prodrug Design : Mask the carboxamide group with enzymatically cleavable protecting groups (e.g., tert-butyl esters) .
• CYP450 Inhibition Assays : Screen against cytochrome P450 isoforms (e.g., CYP3A4) to identify metabolic hotspots .

Methodological Guidance

Q. What analytical techniques differentiate polymorphic forms of this compound?

• Powder X-Ray Diffraction (PXRD) : Distinct diffraction patterns for crystalline vs. amorphous forms .
• Differential Scanning Calorimetry (DSC) : Melting point variations (>5°C differences indicate polymorphism) .
• Dynamic Vapor Sorption (DVS) : Hygroscopicity profiles assess stability under humidity stress .

Q. How are reaction impurities controlled during scale-up synthesis?

• Design of Experiments (DoE) : Statistically optimize parameters (e.g., stoichiometry, mixing rate) to minimize byproducts .
• In-line PAT (Process Analytical Technology) : Real-time monitoring via Raman spectroscopy detects intermediate impurities .
• Purification : Use of preparative HPLC with C18 columns and gradient elution (e.g., 10–90% acetonitrile/water) .